Cas no 1797888-84-6 (4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 1797888-84-6
• MF: C₁₉H₂₃FN₂O₄S
• MW: 394.460327386856
• CID: 6140924
• PubChem ID: 71809628
• Update Time: 2025-10-18

4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
• 4-ETHOXY-3-FLUORO-N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]BENZENESULFONAMIDE
• 4-ethoxy-3-fluoro-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzenesulfonamide
• 1797888-84-6
• F6442-5179
• AKOS024565179

• Inchi： 1S/C19H23FN2O4S/c1-3-26-19-9-8-17(12-18(19)20)27(23,24)21-14-4-6-15(7-5-14)22-11-10-16(13-22)25-2/h4-9,12,16,21H,3,10-11,13H2,1-2H3
• InChI Key： FCXDYRBMXRSZEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NC1C=CC(=CC=1)N1CCC(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 394.13625655g/mol
• Monoisotopic Mass: 394.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 1797888-84-6)

4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 1797888-84-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both ethoxy and fluoro substituents, along with a methoxypyrrolidinyl moiety, enhances its molecular interactions, making it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with fluorinated aromatic rings, due to their improved metabolic stability and bioavailability. The compound 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide exemplifies this trend, as its fluorine atom contributes to enhanced binding affinity with target proteins, a feature highly sought after in modern medicinal chemistry. Researchers are actively exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, topics that dominate current healthcare discussions.

The structural complexity of CAS No. 1797888-84-6 also makes it a subject of interest in computational chemistry and AI-driven drug design. With the rise of machine learning algorithms in predicting molecular behavior, this compound has been studied for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical factor in preclinical drug development. Its pyrrolidine ring, a common motif in bioactive molecules, further underscores its relevance in designing central nervous system (CNS) therapeutics, a hot topic in neurology research.

From a synthetic chemistry perspective, the preparation of 4-ethoxy-3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. These processes are often optimized using green chemistry principles, aligning with the global push for sustainable pharmaceutical manufacturing. The compound's ethoxy group and methoxy-pyrrolidine side chain also contribute to its solubility profile, a key consideration in formulation science.

Given the increasing demand for targeted therapies and precision medicine, CAS No. 1797888-84-6 represents a valuable scaffold for further derivatization. Its potential applications span kinase inhibition, GPCR modulation, and even epigenetic regulation, areas that are frequently searched in academic and industrial databases. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in advancing next-generation therapeutics.